1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C21H21N7OS/c29-18(13-17-7-4-12-30-17)26-8-10-27(11-9-26)20-19-21(23-15-22-20)28(25-24-19)14-16-5-2-1-3-6-16/h1-7,12,15H,8-11,13-14H2
• InChI Key: OZMLSAOGQMPTGE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)CC5=CC=CS5
• Molecular Formula: C21H21N7OS
• Molecular Weight: 419.5 g/mol

Description

1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C21H21N7OS and its molecular weight is 419.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

One research area involves the synthesis of novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and other heterocyclic derivatives incorporating various moieties such as thiazolo[3,2-a]benzimidazole. These compounds have been synthesized through various reactions and have shown moderate effects against certain bacterial and fungal species, highlighting their potential as antimicrobial agents (Abdel‐Aziz et al., 2008).

Chemical Characterization and Applications

Another study focused on the chemical characterization of diheteroaryl thienothiophene derivatives. These compounds are synthesized through reactions involving enaminone derivatives, leading to the formation of compounds with various substituents, which might offer a range of biological activities (Mabkhot et al., 2011).

Heterocyclic Synthesis Utility

The utility of specific ethanones in heterocyclic synthesis is also a significant research area. These compounds serve as critical intermediates for synthesizing various heterocyclic systems, such as thiophenes, oxazoles, and pyrimidines, which are explored for their biological and medicinal properties (Salem et al., 2021).

Novel Heterocyclic Compounds

Research into the synthesis of new heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]triazines, is ongoing. These compounds, derived from specific enaminones, have been synthesized and characterized, revealing their potential for further pharmaceutical exploration (Bhat et al., 2018).